Cas no 72111-81-0 (5-ethoxypyrazine-2,3-dicarbonitrile)

• Product Name: 5-ethoxypyrazine-2,3-dicarbonitrile
• CAS No: 72111-81-0
• MF: C₈H₆N₄O
• MW: 174.159440517426
• CID: 2359322
• PubChem ID: 13336841
• Update Time: 2024-03-01

5-ethoxypyrazine-2,3-dicarbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-ethoxypyrazine-2,3-dicarbonitrile
• 5-ethoxy-pyrazine-2,3-dicarbonitrile
• CID 13336841
• 2,3-Pyrazinedicarbonitrile, 5-ethoxy-

• Inchi： 1S/C8H6N4O/c1-2-13-8-5-11-6(3-9)7(4-10)12-8/h5H,2H2,1H3
• InChI Key： IMHNTGULOKGBGG-UHFFFAOYSA-N
• SMILES： O(C1C=NC(C#N)=C(C#N)N=1)CC

Computed Properties

• Exact Mass: 174.05416083g/mol
• Monoisotopic Mass: 174.05416083g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 82.6